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Compound of Interest

Compound Name: Bodipy FL hydrazide hydrochloride

Cat. No.: B15555188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ FL hydrazide is a bright, green-fluorescent dye with a high quantum yield and

excellent photostability, making it a valuable tool in fluorescence microscopy.[1] Its key feature

is the hydrazide functional group, which readily reacts with aldehydes and ketones to form

stable hydrazone bonds.[2][3] This reactivity makes it an ideal probe for labeling and visualizing

biomolecules containing carbonyl groups, particularly glycoproteins and polysaccharides, as

well as for detecting lipid peroxidation and carbonyl modifications on proteins.[2][4] These

application notes provide detailed protocols for using BODIPY FL hydrazide in various

fluorescence microscopy applications.

Physicochemical and Spectral Properties
BODIPY FL hydrazide exhibits exceptional photophysical properties that contribute to its bright

and stable fluorescent signal, which is crucial for high-quality imaging. Its fluorescence is

relatively insensitive to solvent polarity and pH, providing consistent performance across

various experimental conditions.[5][6]
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Property Value Reference

Excitation Maximum (λex) ~495-503 nm [2]

Emission Maximum (λem) ~509-516 nm [2]

Molar Extinction Coefficient (ε) ~92,000 cm⁻¹M⁻¹ [7][8]

Quantum Yield (Φ) ~0.97 [7]

Molecular Weight 306.12 g/mol [2][9]

Solubility

Soluble in DMSO and

methanol. Poorly soluble in

water (6.9 mg/mL).

[2][7][8][9]

Appearance Brown to red solid [9]

Applications in Fluorescence Microscopy
The primary application of BODIPY FL hydrazide in fluorescence microscopy is the detection of

aldehydes and ketones. This can be exploited to visualize various cellular components and

processes:

Glycoprotein and Polysaccharide Labeling: Cell surface and intracellular glycans can be

oxidized with sodium periodate to generate aldehyde groups, which are then specifically

labeled with BODIPY FL hydrazide.[2][4]

Detection of Carbonyl Compounds: It can be used to detect the presence of aldehydes and

ketones in various biomolecules.[2]

Experimental Protocols
Labeling of Cell Surface Glycoproteins
This protocol details the steps for labeling glycoproteins on the surface of live or fixed cells.

Workflow for Labeling of Cell Surface Glycoproteins
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Oxidation Labeling Imaging

Oxidize cell surface glycans with Sodium Periodate to generate aldehydes Incubate with BODIPY FL hydrazide to form hydrazone bonds Wash and image cells using fluorescence microscopy 

Click to download full resolution via product page

Caption: Workflow for fluorescent labeling of cell surface glycoproteins.

Materials:

BODIPY FL hydrazide (stock solution of 1-10 mM in anhydrous DMSO)

Sodium periodate (NaIO₄)

Phosphate-Buffered Saline (PBS), pH 7.4

Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5[4]

Cell culture medium

Coverslips or imaging plates

Protocol:

Cell Preparation:

For adherent cells, grow cells on sterile coverslips or in imaging plates to 70-80%

confluency.[10]

For suspension cells, wash the cells with PBS and adjust the cell density.

Oxidation (for glycoproteins):

Wash the cells twice with cold PBS.

Prepare a fresh solution of 1 mM sodium periodate in PBS.
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Incubate the cells with the sodium periodate solution for 15-20 minutes at 4°C in the dark.

This step oxidizes the vicinal diols of sialic acid residues to aldehydes.

Wash the cells three times with PBS to remove the oxidizing agent.

Labeling:

Prepare a working solution of 1-5 µM BODIPY FL hydrazide in PBS or serum-free medium

from the stock solution.[5][10]

Incubate the cells with the BODIPY FL hydrazide working solution for 30-60 minutes at

room temperature in the dark.

Washing:

Wash the cells three to five times with PBS to remove unbound dye.[5][10]

Imaging:

Mount the coverslips on a slide with mounting medium or add fresh medium/PBS to the

imaging plate.

Image the cells using a fluorescence microscope with appropriate filters for green

fluorescence (Excitation: ~495 nm, Emission: ~515 nm).

General Staining of Aldehydes and Ketones in Fixed
Cells
This protocol is for the general detection of carbonyl groups in fixed cells.

Workflow for Staining of Aldehydes and Ketones in Fixed Cells

Fixation & Permeabilization Staining Analysis

Fix and permeabilize cells Incubate with BODIPY FL hydrazide Wash and analyze by fluorescence microscopy 
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Click to download full resolution via product page

Caption: General workflow for staining carbonyl groups in fixed cells.

Materials:

BODIPY FL hydrazide (stock solution of 1-10 mM in anhydrous DMSO)

4% Paraformaldehyde (PFA) in PBS

0.1-0.5% Triton X-100 in PBS (for permeabilization)

PBS, pH 7.4

Protocol:

Cell Fixation:

Grow cells on coverslips.

Wash cells with PBS.

Fix the cells with 4% PFA for 15 minutes at room temperature.[10]

Wash the cells three times with PBS.

Permeabilization (Optional):

If targeting intracellular structures, permeabilize the cells with 0.1-0.5% Triton X-100 in

PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Prepare a working solution of 1-10 µM BODIPY FL hydrazide in PBS.[10]

Incubate the fixed (and permeabilized) cells with the working solution for 30-60 minutes at

room temperature, protected from light.
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Washing:

Wash the cells three to five times with PBS to remove excess dye.

Imaging:

Mount the coverslips and image as described in the previous protocol.

Data Presentation and Interpretation
The fluorescence intensity observed with BODIPY FL hydrazide staining is proportional to the

number of accessible aldehyde and ketone groups. Quantitative analysis can be performed by

measuring the mean fluorescence intensity of cells or specific regions of interest using image

analysis software. It is important to include appropriate controls, such as cells not treated with

sodium periodate (for glycoprotein labeling) or unstained cells, to assess background

fluorescence. BODIPY dyes are known for their high signal-to-noise ratio, which is beneficial for

detecting low-abundance targets.[1]

Troubleshooting
High Background:

Ensure thorough washing after staining to remove all unbound dye.

Reduce the concentration of BODIPY FL hydrazide.

If using a high concentration of the dye from a DMSO stock, ensure the final DMSO

concentration in the staining solution is low (<0.5%) to prevent cell damage or artifacts.

Weak Signal:

Increase the concentration of BODIPY FL hydrazide or the incubation time.

For glycoprotein labeling, ensure the sodium periodate solution is fresh and the oxidation

step is performed correctly.

Check the fluorescence microscope's filter sets to ensure they are optimal for BODIPY FL.
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Photobleaching:

Although BODIPY dyes are generally photostable, minimize the exposure of stained

samples to light.[1] Use an anti-fade mounting medium for fixed cell imaging.

Concluding Remarks
BODIPY FL hydrazide is a versatile and robust fluorescent probe for the detection of carbonyl-

containing biomolecules in fluorescence microscopy. Its bright, stable fluorescence and specific

reactivity make it an excellent choice for visualizing glycoproteins, polysaccharides, and other

molecules of interest in both live and fixed cells. The protocols provided here serve as a

starting point, and optimization may be necessary for specific cell types and experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BODIPY FL
Hydrazide in Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555188#using-bodipy-fl-hydrazide-in-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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